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Compound of Interest

Compound Name:
1-(4-Methyl-1H-imidazol-2-

yl)ethanone

Cat. No.: B1332380 Get Quote

A comprehensive investigation into the chemical properties, spectral data, and biological profile

of the substance designated by CAS number 565883 has revealed that this identifier does not

correspond to any known or publicly documented chemical entity. Despite extensive searches

across major chemical databases and scientific literature, no compound has been found to be

associated with this specific CAS registry number. This suggests a high probability of a

typographical error in the query or the use of an outdated or private internal identifier.

Chemical Abstracts Service (CAS), a division of the American Chemical Society, assigns these

unique numerical identifiers to every chemical substance described in the open scientific

literature. This system is the global standard for chemical identification and is utilized by

scientists, industries, and regulatory bodies to avoid ambiguity.

Initial searches for "CAS number 565883" across broad scientific search engines yielded no

relevant results pertaining to a specific chemical compound. To ensure a thorough

investigation, subsequent targeted searches were performed in authoritative chemical

databases, including:

PubChem: A comprehensive database of chemical molecules and their activities against

biological assays.

NIST Chemistry WebBook: A data collection of the National Institute of Standards and

Technology providing chemical and physical property data.
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EPA Substance Registry Services (SRS): The U.S. Environmental Protection Agency's

central system for information about substances that are tracked or regulated.

ChemSpider: A free chemical structure database providing fast access to over 100 million

structures, properties, and associated data.

None of these databases contain an entry for the CAS number 565883. This lack of any official

registration or scientific mention makes it impossible to provide the requested in-depth

technical guide on its properties, spectra, and biological pathways.

For researchers, scientists, and drug development professionals, the accuracy of a CAS

number is paramount for accessing reliable data. In the absence of a valid identifier, it is crucial

to verify the number and, if necessary, identify the correct chemical name or structure of the

compound of interest to proceed with any research or development activities.

It is recommended to:

Double-check the CAS number for any potential transcription errors.

If possible, search for the chemical by its name (both systematic and common), formula, or

structure to find the correct CAS number.

Consult the original source of the CAS number to confirm its validity.

Without a valid CAS number or an alternative identifier for the intended substance, the creation

of a technical guide detailing its properties, experimental protocols, and signaling pathways is

not feasible. The scientific community relies on the precision of these identifiers to build upon

existing knowledge, and in this instance, the foundational identifier appears to be absent from

the public record.

To cite this document: BenchChem. [Unraveling the Mystery of CAS Number 565883: A
Case of Mistaken Identity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332380#cas-number-565883-properties-and-
spectra]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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